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Compound of Interest

Compound Name: Levofloxacin hydrate

CAS No.: 138199-72-1

Cat. No.: B3047363

Get Quote

Application Note: Advanced Controlled Release Formulation Strategies for Levofloxacin
Hydrate

Executive Summary
Levofloxacin Hemihydrate, a third-generation fluoroquinolone, exhibits Type I/III BCS

characteristics with high solubility in acidic media but pH-dependent precipitation in the

intestinal environment. While its 99% bioavailability suggests immediate release is effective,

the rapid

(1-2 hours) often correlates with peak-dependent CNS and GI side effects. Furthermore,
absorption window studies indicate preferential absorption in the upper gastrointestinal tract.

This guide details two distinct controlled release (CR) strategies designed to maximize

therapeutic efficacy:

Gastroretentive Floating Matrix System (GRDDS): To prolong gastric residence time,

ensuring drug release occurs in the acidic environment where Levofloxacin solubility is

maximal.
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Mucoadhesive Microspheres: To provide intimate mucosal contact and sustained release via

ionic gelation technology.

Pre-Formulation & Physicochemical Profiling
Before initiating formulation, the specific behavior of Levofloxacin Hydrate must be mapped.

pKa Profile: Amphoteric nature with pKa values at ~5.83 (carboxylic acid) and ~8.75

(piperazinyl amine).

Solubility Mapping:

pH 1.2 - 5.0: Soluble to Freely Soluble (>100 mg/mL).

pH 6.7: Maximum solubility (~272 mg/mL).[1]

pH > 6.9: Sharp decrease in solubility (~50 mg/mL), posing a risk of precipitation in the

distal intestine.

Implication: A Gastroretentive Strategy is scientifically superior to a standard intestinal

release matrix because it retains the drug in the stomach (pH 1.2–2.0) where it remains

perfectly solubilized for continuous absorption.
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Levofloxacin Hydrate API

Solubility Analysis:
High in pH < 6.0
Low in pH > 7.0

Target Profile:
Once-Daily (24h)

Upper GI Absorption

Select Delivery System

Strategy A:
Gastroretentive Floating Tablet

(Effervescent Matrix)

Bulk Retention Req.

Strategy B:
Mucoadhesive Microspheres

(Ionic Gelation)

Multi-unit Flexibility
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Figure 1: Decision matrix for selecting the optimal Levofloxacin CR strategy based on

physicochemical constraints.

Protocol A: Gastroretentive Floating Matrix Tablets
Mechanism: This system utilizes a hydrophilic polymer (HPMC) to swell and form a gel barrier,

while an effervescent couple (

+ Citric Acid) generates

. The gas entrapment decreases tablet density (

), causing it to float while releasing the drug via diffusion/erosion.

Formulation Composition (Batch Size: 100 Tablets)
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Ingredient Role Qty/Tab (mg) Total (g)

Levofloxacin

Hemihydrate
Active API 250.0 25.0

HPMC K100M
Release Retardant

(High Viscosity)
100.0 10.0

HPMC K4M
Release Retardant

(Med Viscosity)
50.0 5.0

Sodium Bicarbonate Gas Generating Agent 45.0 4.5

Citric Acid

(Anhydrous)

Acidifier for

Effervescence
15.0 1.5

PVP K30 Binder 15.0 1.5

Magnesium Stearate Lubricant 5.0 0.5

Talc Glidant 5.0 0.5

MCC (Avicel PH102) Diluent q.s. to 550mg q.s.

Manufacturing Protocol: Wet Granulation
Rationale: Direct compression is often poor for Levofloxacin due to static charge and poor flow.

Wet granulation ensures uniform content and robust floating lag time.

Sifting: Pass Levofloxacin, HPMC grades, and MCC through a #40 mesh sieve. Pass

Sodium Bicarbonate and Citric Acid through a #60 mesh sieve (critical for uniform gas

generation).

Dry Mixing: Blend the sifted powders (excluding Mg-Stearate/Talc) in a V-cone blender for 15

minutes.

Granulation:

Dissolve PVP K30 in Isopropyl Alcohol (IPA) to form a 10% w/v binder solution. Note: Non-

aqueous granulation prevents premature reaction of the effervescent couple.
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Add binder solution slowly to the powder mix until a coherent mass forms.

Drying: Pass wet mass through #12 sieve. Dry granules at 45°C for 30 minutes (do not

exceed 50°C to protect Citric Acid). Moisture content should be 2-3%.

Sizing: Pass dried granules through #20 sieve.

Lubrication: Add Mg-Stearate and Talc; blend for 5 minutes.

Compression: Compress using 12mm round punches.

Target Hardness: 6–8 kg/cm ² (Too hard = long lag time; Too soft = rapid erosion).

Workflow Visualization
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Figure 2: Wet granulation workflow for Effervescent Floating Tablets.

Protocol B: Mucoadhesive Microspheres
Mechanism: Ionotropic gelation. Sodium alginate crosslinks with Calcium ions (

) to form an "egg-box" structure, entrapping the drug. A mucoadhesive polymer
(Carbopol/HPMC) is added to enhance gastric mucosal retention.
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Ingredient Role Ratio/Conc.

Levofloxacin API 1 Part

Sodium Alginate Primary Polymer 2 Parts

Carbopol 934P Mucoadhesive Polymer 0.5 Parts

Calcium Chloride Crosslinker 5% w/v Solution

Acetic Acid pH Adjuster 1% v/v

Manufacturing Protocol: Ionic Gelation
Polymer Dispersion: Dissolve Sodium Alginate and Carbopol 934P in deionized water under

continuous stirring (500 rpm) for 2 hours to ensure complete hydration.

Drug Loading: Disperse Levofloxacin into the polymer solution. Sonicate for 10 minutes to

remove air bubbles.

Crosslinking Bath: Prepare a 5% w/v

solution containing 1% Acetic Acid.

Extrusion: Using a 22G syringe needle, drop the polymer-drug dispersion into the

bath from a height of 5 cm.

Critical Control: Stir the bath at 200 rpm to prevent bead aggregation.

Curing: Allow beads to cure in the solution for 30 minutes to harden the calcium alginate

matrix.

Washing & Drying: Filter beads, wash 3x with distilled water, and air dry at room temperature

for 24 hours.

Analytical Validation & Quality Control
In-Vitro Dissolution (USP Type II)

Apparatus: USP Type II (Paddle).
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Medium: 900 mL 0.1N HCl (pH 1.2).

Speed: 50 rpm (Floating tablets require lower speed to avoid artificial breaking).

Temperature: 37 ± 0.5°C.[2][3]

Sampling: 5 mL at 1, 2, 4, 6, 8, 12, and 24 hours.

HPLC Assay Method (Stability Indicating)
For precise quantification free from excipient interference:

Column: C18 (250 x 4.6 mm, 5 µm) - e.g., Phenomenex Luna or Agilent Zorbax.

Mobile Phase: Acetonitrile : Water (containing 0.15% Triethylamine, pH adjusted to 3.0 with

Phosphoric Acid) [30:70 v/v].

Flow Rate: 1.0 mL/min.[4]

Wavelength: 295 nm.

Retention Time: ~6-8 minutes.

Floating Properties Evaluation
Floating Lag Time (FLT): Time required for the tablet to rise to the surface (Target: < 3

minutes).

Total Floating Time (TFT): Duration the tablet remains buoyant (Target: > 12 hours).

Data Analysis & Release Kinetics
To validate the release mechanism, fit the dissolution data into the Korsmeyer-Peppas

equation:

: Fickian Diffusion.

: Non-Fickian (Anomalous) Transport (Combination of diffusion and polymer erosion). This is
the target for HPMC matrix systems.
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: Super Case II Transport (Erosion controlled).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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strategies-using-levofloxacin-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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